Cas no 2138022-44-1 (7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138022-44-1
• MF: C₁₁H₁₀BrNS₂
• MW: 300.237799167633
• CID: 6239965
• PubChem ID: 165478412
• Update Time: 2025-06-10

7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• EN300-1075518
• 2138022-44-1

• Inchi： 1S/C11H10BrNS2/c12-8-3-6-15-11(8)9-10-7(1-4-13-9)2-5-14-10/h2-3,5-6,9,13H,1,4H2
• InChI Key： PCMHEEDGXIPZJP-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1C2=C(C=CS2)CCN1

Computed Properties

• Exact Mass: 298.94380g/mol
• Monoisotopic Mass: 298.94380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Comprehensive Overview of 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138022-44-1)

The compound 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138022-44-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a thiophene ring fused to a pyridine core and a bromothiophene substituent, this compound exhibits potential applications in drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and organic semiconductors.

In recent years, the demand for heterocyclic compounds like 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has surged due to their versatility in medicinal chemistry. The bromine atom at the 3-position of the thiophene ring offers a reactive site for further functionalization, making it a valuable intermediate for Suzuki-Miyaura coupling and other cross-coupling reactions. This reactivity aligns with the growing trend of click chemistry and fragment-based drug design, which are hot topics in modern drug development.

From a materials science perspective, the thieno[2,3-c]pyridine scaffold is notable for its electron-rich properties, which are crucial for designing organic electronic devices. The compound’s potential in OLEDs (organic light-emitting diodes) and OFETs (organic field-effect transistors) has been explored, as its conjugated system can enhance charge transport. This aligns with the increasing global focus on sustainable electronics and green chemistry, which are frequently searched topics in scientific databases and AI-driven research platforms.

Another area of interest is the compound’s potential in kinase inhibitor development. Kinases are key targets in cancer therapy, and the thienopyridine moiety is known to interact with ATP-binding sites. Researchers are investigating whether 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine can serve as a precursor for novel tyrosine kinase inhibitors, a class of drugs that dominate oncology research. This connection to precision medicine and targeted therapy makes the compound highly relevant to current biomedical trends.

Synthetic accessibility is another advantage of this compound. Its preparation typically involves palladium-catalyzed cross-coupling or cyclization reactions, methods that are well-established in organic synthesis. The availability of 3-bromothiophene as a starting material further simplifies its production, catering to the industry’s need for cost-effective intermediates. This practicality is often highlighted in patent literature and academic publications, reinforcing its commercial viability.

In summary, 7-(3-bromothiophen-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138022-44-1) is a multifaceted compound with promising applications in drug discovery, materials science, and catalysis. Its structural uniqueness and reactivity profile position it as a valuable tool for researchers exploring next-generation therapeutics and advanced materials. As the scientific community continues to prioritize innovation and sustainability, this compound is likely to remain a focal point in cutting-edge research.